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Compound of Interest

Compound Name: Lancotrione

Cat. No.: B608446

For Researchers, Scientists, and Drug Development Professionals

Lancotrione is a triketone herbicide that has garnered attention for its efficacy in controlling a
range of weeds.[1][2] This technical guide provides a comprehensive overview of the core
physical and chemical properties of Lancotrione and its sodium salt, designed to support
research, development, and formulation activities.

Core Chemical and Physical Data

Lancotrione is chemically known as 2-{2-chloro-3-[2-(1,3-dioxolan-2-yl)ethoxy]-4-
(methylsulfonyl)benzoyl}-3-hydroxycyclohex-2-en-1-one.[3] It is often used in its sodium salt
form, Lancotrione-sodium.[2][4] The fundamental physicochemical properties of both forms
are summarized below. It is important to note that while some properties have been
computationally predicted, experimentally determined values for several parameters are not
readily available in public literature.

Table 1: Key Identifiers and Molecular Properties of
Lancotrione
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Property Value Source
2-[2-chloro-3-[2-(1,3-dioxolan-

IUPAC Name ZyDetnoxy-4- [1](5]
methylsulfonylbenzoyl]cyclohe
xane-1,3-dione

CAS Number 1486617-21-3 [1][3][6]

Molecular Formula C19H21ClOsS [L1[3151[61[7]

Molecular Weight 444.88 g/mol [11161[7]
CS(=0)

Canonical SMILES

(=0)C1=C(C(=C(C=C1)C(=0)
C2C(=0)CCCC2=0)Cl)OCCC
30CCO3

[1]

InChl Key

YYRPFCKCSGLKJS-
UHFFFAOYSA-N

[1]3]

Table 2: Key Identifiers and Molecular Properties of
Lancotrione-sodium

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://en.wikipedia.org/wiki/Lancotrione
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://www.chembk.com/en/chem/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://www.chembk.com/en/chem/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
sodium;2-[2-chloro-3-[2-(1,3-
dioxolan-2-yl)ethoxy]-4-

IUPAC Name [8]
methylsulfonylbenzoyl]-3-
oxocyclohexen-1-olate

CAS Number 1486617-22-4 [41[8]1[9][10]

Molecular Formula C19H20CINaOsS [4119][10]

Molecular Weight 466.87 g/mol 9]
CS(=0)

, (=O)C1=C(C(=C(C=C1)C(=0)

Canonical SMILES [9][10]
C2=C(CCCC2=0)
[O-]CI)OCCC30CCO3.[Na+]
NVRCUTOGBXRVOW-

InChl Key [4][8]

UHFFFAOYSA-M

ble 3: Physicochemical ies of :

Property Value Notes Source
Density 1.447 + 0.06 g/cm3 Predicted [61[7]
Boiling Point 689.2 + 55.0 °C Predicted [6][7]
pKa 2.75+£0.25 Predicted [61[7]
Melting Point Data not available [11][12]

Water Solubility Data not available at20 °C,pH 7 [11][12]
LogP Data not available [11][12]

Mechanism of Action

Lancotrione functions as a herbicide by inhibiting the enzyme 4-hydroxyphenylpyruvate
dioxygenase (HPPD).[1][2] This enzyme is a critical component in the biochemical pathway
responsible for the synthesis of plastoquinone and tocopherol. By blocking HPPD, Lancotrione
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disrupts the formation of homogentisic acid, a key precursor, ultimately leading to a depletion of

essential molecules for plant growth and survival.[2]

Tyrosine Catabolism Pathway Inhibition by Lancotrione

Tyrosine Lancotrione
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Mechanism of action of Lancotrione via HPPD inhibition.

Experimental Protocols

Detailed experimental protocols for the determination of Lancotrione's physicochemical
properties are not widely published. However, standardized methodologies such as those
established by the OECD (Organisation for Economic Co-operation and Development) are
typically employed for regulatory purposes. The following diagram outlines a general workflow

for characterizing a novel chemical entity like Lancotrione.
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Physicochemical Characterization
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Generalized experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lancotrione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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